Cas no 2680768-01-6 (benzyl N-2-hydroxy-1-(oxetan-3-yl)ethylcarbamate)
benzyl N-2-hydroxy-1-(oxetan-3-yl)ethylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-[2-hydroxy-1-(oxetan-3-yl)ethyl]carbamate
- 2680768-01-6
- EN300-28278943
- benzyl N-2-hydroxy-1-(oxetan-3-yl)ethylcarbamate
-
- Inchi: 1S/C13H17NO4/c15-6-12(11-8-17-9-11)14-13(16)18-7-10-4-2-1-3-5-10/h1-5,11-12,15H,6-9H2,(H,14,16)
- InChI Key: RQBIRLFIGPGJNB-UHFFFAOYSA-N
- SMILES: O1CC(C1)C(CO)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 251.11575802g/mol
- Monoisotopic Mass: 251.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 67.8Ų
benzyl N-2-hydroxy-1-(oxetan-3-yl)ethylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28278943-1g |
benzyl N-[2-hydroxy-1-(oxetan-3-yl)ethyl]carbamate |
2680768-01-6 | 1g |
$1057.0 | 2023-09-09 | ||
| Enamine | EN300-28278943-5g |
benzyl N-[2-hydroxy-1-(oxetan-3-yl)ethyl]carbamate |
2680768-01-6 | 5g |
$3065.0 | 2023-09-09 | ||
| Enamine | EN300-28278943-10g |
benzyl N-[2-hydroxy-1-(oxetan-3-yl)ethyl]carbamate |
2680768-01-6 | 10g |
$4545.0 | 2023-09-09 | ||
| Enamine | EN300-28278943-0.05g |
benzyl N-[2-hydroxy-1-(oxetan-3-yl)ethyl]carbamate |
2680768-01-6 | 95.0% | 0.05g |
$888.0 | 2025-03-19 | |
| Enamine | EN300-28278943-0.1g |
benzyl N-[2-hydroxy-1-(oxetan-3-yl)ethyl]carbamate |
2680768-01-6 | 95.0% | 0.1g |
$930.0 | 2025-03-19 | |
| Enamine | EN300-28278943-0.25g |
benzyl N-[2-hydroxy-1-(oxetan-3-yl)ethyl]carbamate |
2680768-01-6 | 95.0% | 0.25g |
$972.0 | 2025-03-19 | |
| Enamine | EN300-28278943-0.5g |
benzyl N-[2-hydroxy-1-(oxetan-3-yl)ethyl]carbamate |
2680768-01-6 | 95.0% | 0.5g |
$1014.0 | 2025-03-19 | |
| Enamine | EN300-28278943-1.0g |
benzyl N-[2-hydroxy-1-(oxetan-3-yl)ethyl]carbamate |
2680768-01-6 | 95.0% | 1.0g |
$1057.0 | 2025-03-19 | |
| Enamine | EN300-28278943-2.5g |
benzyl N-[2-hydroxy-1-(oxetan-3-yl)ethyl]carbamate |
2680768-01-6 | 95.0% | 2.5g |
$2071.0 | 2025-03-19 | |
| Enamine | EN300-28278943-5.0g |
benzyl N-[2-hydroxy-1-(oxetan-3-yl)ethyl]carbamate |
2680768-01-6 | 95.0% | 5.0g |
$3065.0 | 2025-03-19 |
benzyl N-2-hydroxy-1-(oxetan-3-yl)ethylcarbamate Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
Additional information on benzyl N-2-hydroxy-1-(oxetan-3-yl)ethylcarbamate
Research Brief on Benzyl N-2-hydroxy-1-(oxetan-3-yl)ethylcarbamate (CAS: 2680768-01-6): Recent Advances and Applications
Benzyl N-2-hydroxy-1-(oxetan-3-yl)ethylcarbamate (CAS: 2680768-01-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxetane ring and carbamate functionality, has been explored for its potential applications in drug discovery, particularly as a building block for novel therapeutics. Recent studies have highlighted its role in the synthesis of protease inhibitors and its utility in targeted drug delivery systems.
One of the key areas of research involving benzyl N-2-hydroxy-1-(oxetan-3-yl)ethylcarbamate is its application in the development of covalent inhibitors. The oxetane ring, known for its strained structure, enhances the reactivity of the compound, making it a valuable intermediate in the synthesis of irreversible enzyme inhibitors. Recent publications have demonstrated its efficacy in targeting serine proteases, which are implicated in various diseases, including cancer and inflammatory disorders. The compound's ability to form stable covalent adducts with active-site residues has been a focal point of these studies.
In addition to its role in covalent inhibition, benzyl N-2-hydroxy-1-(oxetan-3-yl)ethylcarbamate has been investigated for its potential in prodrug design. The hydroxyethylcarbamate moiety can be modified to improve the pharmacokinetic properties of therapeutic agents, such as enhanced solubility and controlled release. A 2023 study published in the *Journal of Medicinal Chemistry* reported the successful incorporation of this compound into a prodrug system for antiviral agents, showcasing its versatility in drug formulation.
Another notable advancement is the use of benzyl N-2-hydroxy-1-(oxetan-3-yl)ethylcarbamate in bioconjugation strategies. Researchers have leveraged its reactive functional groups to create stable linkages with biomolecules, enabling the development of antibody-drug conjugates (ADCs) and other targeted therapies. This approach has shown promise in improving the specificity and efficacy of cancer treatments, as highlighted in a recent *Nature Biotechnology* article.
Despite these promising developments, challenges remain in the scalable synthesis and optimization of benzyl N-2-hydroxy-1-(oxetan-3-yl)ethylcarbamate. Current research efforts are focused on refining synthetic routes to improve yield and purity, as well as exploring its compatibility with emerging drug delivery technologies. Collaborative studies between academic and industrial researchers are expected to drive further innovation in this area.
In conclusion, benzyl N-2-hydroxy-1-(oxetan-3-yl)ethylcarbamate (CAS: 2680768-01-6) represents a versatile and valuable tool in modern pharmaceutical research. Its applications in covalent inhibition, prodrug design, and bioconjugation underscore its potential to address unmet medical needs. Continued exploration of this compound is likely to yield new therapeutic strategies and contribute to the advancement of chemical biology.
2680768-01-6 (benzyl N-2-hydroxy-1-(oxetan-3-yl)ethylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)